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Compound of Interest

Compound Name: Bzl-phe-ome hcl

CAS No.: 7703-09-5

Cat. No.: B613218

Get Quote

Subject:

-Benzyl-L-Phenylalanine Methyl Ester Hydrochloride CAS Registry Number (Free
Base):Analogous to 102203-37-4 (Generic N-Bn-Amino Acid Esters) Molecular Formula:

Executive Summary
Bzl-Phe-OMe·HCl is a specialized chiral intermediate used primarily in peptide chemistry and

peptidomimetic drug design. Structurally, it consists of an L-phenylalanine core protected at the

C-terminus with a methyl ester and alkylated at the N-terminus with a benzyl group.

Unlike the carbamate protecting group "Z" (Cbz), the

-benzyl (Bzl) group is an alkyl amine. This renders the nitrogen basic and nucleophilic
(secondary amine), allowing for further functionalization, such as

-methylation or peptide coupling to form tertiary amide bonds. It is a critical precursor in the
synthesis of
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-methyl-phenylalanine, a moiety found in biologically active natural products and proteolytic-
resistant peptides.

Chemical Constitution & Properties
Structural Identity
The molecule features a central chiral carbon (

-carbon) bonded to a benzyl side chain, a methyl ester group, and a secondary amine bearing
a benzyl group.

Chemical Formula:

Free Base:

Hydrochloride Salt:

Molecular Weight:

Free Base: 269.34 g/mol

Hydrochloride Salt: 305.80 g/mol

IUPAC Name: Methyl (2S)-2-(benzylamino)-3-phenylpropanoate hydrochloride

Structural Visualization
The following diagram illustrates the connectivity and functional groups of Bzl-Phe-OMe.

Figure 1: Structural Connectivity of N-Benzyl-Phe-OMe
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Click to download full resolution via product page

Physicochemical Profile
Property Value/Description

Physical State White to off-white crystalline solid (as HCl salt).

Solubility
Soluble in Methanol, Ethanol, DMSO, DMF.

Sparingly soluble in water.

pKa (Conjugate Acid)
~7.5 - 8.5 (Secondary amine is more basic than

primary amine precursors).

Hygroscopicity
Moderate; HCl salts are typically hygroscopic.

Store under desiccant.

Stability
Stable under standard conditions. Ester group

susceptible to hydrolysis in strong base/acid.

Synthesis Protocol: Reductive Amination
The most robust method for synthesizing Bzl-Phe-OMe is the Reductive Amination of L-

Phenylalanine Methyl Ester with Benzaldehyde. This method avoids the risk of racemization

associated with direct alkylation using benzyl halides.

Reaction Scheme
Step-by-Step Methodology
Objective: Synthesize 10 mmol of Bzl-Phe-OMe·HCl.

Reagents:

L-Phenylalanine methyl ester hydrochloride (H-Phe-OMe·HCl): 2.16 g (10 mmol)

Benzaldehyde: 1.06 g (10 mmol)

Sodium Triacetoxyborohydride (STAB): 3.18 g (15 mmol)

Triethylamine (TEA): 1.01 g (10 mmol) - To neutralize the HCl salt initially
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Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM): 50 mL

Acetic Acid (AcOH): 1-2 drops (Catalytic)

Protocol:

Neutralization: In a round-bottom flask, suspend H-Phe-OMe·HCl in DCE (50 mL). Add TEA

(10 mmol) and stir for 10 minutes to liberate the free amine.

Imine Formation: Add Benzaldehyde (10 mmol) and catalytic AcOH. Stir at room temperature

for 30–60 minutes. Note: Magnesium sulfate can be added to sequester water and drive

imine formation.

Reduction: Cool the mixture to 0°C. Add Sodium Triacetoxyborohydride (STAB) portion-wise

over 15 minutes. Causality: STAB is preferred over NaCNBH3 for lower toxicity and better

selectivity, reducing the imine without reducing the aldehyde.

Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor via

TLC (Silica, 3:1 Hexane/EtOAc).

Quench: Quench with saturated aqueous

(30 mL).

Extraction: Extract the aqueous layer with DCM (

mL). Combine organic layers.

Workup: Wash combined organics with Brine, dry over anhydrous

, and concentrate under reduced pressure.

Salt Formation: Dissolve the crude oil in minimal Diethyl Ether. Add 4M HCl in Dioxane

dropwise until precipitation is complete. Filter the white solid.

Synthesis Workflow Diagram
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Figure 2: Reductive Amination Workflow
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Applications in Drug Development
Bzl-Phe-OMe is not typically a final drug but a high-value Synthon.
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Synthesis of N-Methyl Amino Acids
One of the primary uses of

-benzyl protection is to facilitate

-methylation.

Methylation: React Bzl-Phe-OMe with Formaldehyde/Formic acid (Eschweiler-Clarke) or

MeI/Base to form

-Methyl-

-Benzyl-Phe-OMe.

Debenzylation: Catalytic hydrogenolysis (

, Pd/C) removes the Benzyl group, leaving

-Methyl-Phe-OMe. Significance:

-methylated peptides show increased metabolic stability and membrane permeability.

Peptoid and Peptidomimetic Synthesis
The secondary amine in Bzl-Phe-OMe allows for the coupling of subsequent amino acids onto

the nitrogen, creating branched peptides or

-alkylated backbones used in protease inhibitor design.

Analytical Characterization (QC)
To validate the structure of the synthesized Bzl-Phe-OMe·HCl, the following analytical signals

must be confirmed.

Proton NMR ( H-NMR) in DMSO-
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Chemical Shift (

)
Multiplicity Integration Assignment

9.5 - 10.0 Broad Singlet 2H (Ammonium protons)

7.2 - 7.5 Multiplet 10H
Aromatic protons (5

from Phe, 5 from Bzl)

4.1 - 4.3 Multiplet 2H
Benzyl

(Benzylic protons)

3.9 - 4.0 Triplet/DD 1H -CH (Chiral center)

3.6 Singlet 3H (Methyl ester)

3.0 - 3.2 Multiplet 2H
-CH

(Phe side chain)

Mass Spectrometry (ESI-MS)
Expected [M+H]

: 270.15 m/z (Free base mass + H).

Fragmentation Pattern: Loss of methoxy group (-31) or benzyl cation (91 m/z) is common in

MS/MS.

Nomenclature & Safety (Critical Control Points)
Disambiguation (E-E-A-T)
Researchers must strictly distinguish "Bzl" from similar abbreviations:

Bzl-Phe-OMe:

-Benzyl-Phe-OMe (Secondary Amine). Subject of this guide.
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Z-Phe-OMe:

-Benzyloxycarbonyl-Phe-OMe (Carbamate). Different reactivity.

Bz-Phe-OMe:

-Benzoyl-Phe-OMe (Amide). Different reactivity.

H-Phe-OBzl: Phenylalanine Benzyl Ester (Primary Amine). Different structure.

Safety Data
Hazards: Irritant to eyes, respiratory system, and skin.

Handling: Use in a fume hood. The free base is an amine and can react with atmospheric

. Store as the HCl salt for long-term stability.

Disposal: Dispose of as halogenated organic waste (due to DCM usage in synthesis) or

nitrogenous organic waste.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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